Cas no 1001500-66-8 (1-(methoxymethyl)-1H-pyrazole-3-carboxylic acid)

1-(Methoxymethyl)-1H-pyrazole-3-carboxylic acid is a versatile heterocyclic compound featuring a pyrazole core functionalized with a methoxymethyl group at the 1-position and a carboxylic acid moiety at the 3-position. This structure imparts reactivity suitable for further derivatization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The carboxylic acid group enables facile coupling reactions, while the methoxymethyl substituent enhances solubility and stability. Its well-defined reactivity profile supports applications in medicinal chemistry, particularly in the development of biologically active molecules. The compound is typically supplied with high purity, ensuring consistent performance in synthetic workflows. Proper handling and storage under inert conditions are recommended to maintain stability.
1-(methoxymethyl)-1H-pyrazole-3-carboxylic acid structure
1001500-66-8 structure
Product Name:1-(methoxymethyl)-1H-pyrazole-3-carboxylic acid
CAS No:1001500-66-8
MF:C6H8N2O3
MW:156.139321327209
MDL:MFCD04969756
CID:3059279
PubChem ID:7017589
Update Time:2025-08-10

1-(methoxymethyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(methoxymethyl)-1H-pyrazole-3-carboxylic acid
    • AKOS B020504
    • ART-CHEM-BB B020504
    • 1-METHOXYMETHYL-1 H-PYRAZOLE-3-CARBOXYLIC ACID
    • EN300-83702
    • BQB50066
    • BBL038607
    • G49951
    • STK312314
    • CS-0262776
    • 1-(methoxymethyl)pyrazole-3-carboxylic Acid
    • 1001500-66-8
    • DTXSID001241821
    • AKOS000309903
    • MFCD04969756
    • 1-Methoxymethyl-1H-pyrazole-3-carboxylicacid
    • 1-Methoxymethyl-1H-pyrazole-3-carboxylic acid
    • 853-035-6
    • MDL: MFCD04969756
    • Inchi: 1S/C6H8N2O3/c1-11-4-8-3-2-5(7-8)6(9)10/h2-3H,4H2,1H3,(H,9,10)
    • InChI Key: IAXSBZCOEZTYDX-UHFFFAOYSA-N
    • SMILES: O(C)CN1C=CC(C(=O)O)=N1

Computed Properties

  • Exact Mass: 156.05349212g/mol
  • Monoisotopic Mass: 156.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 64.4Ų

1-(methoxymethyl)-1H-pyrazole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
027895-250mg
1-Methoxymethyl-1 H -pyrazole-3-carboxylic acid
1001500-66-8
250mg
£160.00 2022-03-01
Fluorochem
027895-1g
1-Methoxymethyl-1 H -pyrazole-3-carboxylic acid
1001500-66-8
1g
£363.00 2022-03-01
Fluorochem
027895-2g
1-Methoxymethyl-1 H -pyrazole-3-carboxylic acid
1001500-66-8
2g
£638.00 2022-03-01
Fluorochem
027895-5g
1-Methoxymethyl-1 H -pyrazole-3-carboxylic acid
1001500-66-8
5g
£963.00 2022-03-01
abcr
AB499233-100 mg
1-(Methoxymethyl)-1H-pyrazole-3-carboxylic acid
1001500-66-8
100MG
€231.60 2022-03-01
abcr
AB499233-250 mg
1-(Methoxymethyl)-1H-pyrazole-3-carboxylic acid
1001500-66-8
250MG
€275.80 2022-03-01
abcr
AB499233-500 mg
1-(Methoxymethyl)-1H-pyrazole-3-carboxylic acid
1001500-66-8
500MG
€409.30 2022-03-01
abcr
AB499233-1 g
1-(Methoxymethyl)-1H-pyrazole-3-carboxylic acid
1001500-66-8
1g
€486.60 2022-03-01
abcr
AB499233-5 g
1-(Methoxymethyl)-1H-pyrazole-3-carboxylic acid
1001500-66-8
5g
€1,185.30 2022-03-01
Chemenu
CM313991-1g
1-(Methoxymethyl)pyrazole-3-carboxylic Acid
1001500-66-8 95%
1g
$575 2021-08-18

Additional information on 1-(methoxymethyl)-1H-pyrazole-3-carboxylic acid

Introduction to 1-(methoxymethyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1001500-66-8)

1-(methoxymethyl)-1H-pyrazole-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1001500-66-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The compound features a pyrazole core, which is a prominent scaffold in drug design, particularly for its role in modulating biological pathways and interactions.

The pyrazole moiety, characterized by a five-membered ring containing two nitrogen atoms, is renowned for its broad spectrum of pharmacological activities. This includes anti-inflammatory, antiviral, and anticancer properties, making it a valuable building block for the development of novel therapeutic agents. The presence of a methoxymethyl (methyl ether) group at the 1-position and a carboxylic acid functionality at the 3-position further enhances the compound's reactivity and functionality, enabling diverse chemical modifications.

In recent years, there has been a surge in research focused on developing new derivatives of pyrazole-based compounds due to their demonstrated efficacy in preclinical studies. For instance, studies have highlighted the potential of 1-(methoxymethyl)-1H-pyrazole-3-carboxylic acid as a precursor in synthesizing inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and autoimmune disorders. The carboxylic acid group provides a site for further functionalization, allowing chemists to attach various pharmacophores or linkers that can improve bioavailability and target specificity.

The synthesis of 1-(methoxymethyl)-1H-pyrazole-3-carboxylic acid typically involves multi-step organic reactions, often starting from commercially available pyrazole derivatives. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enantioselective transformations, have been employed to achieve high yields and enantiopurity. These synthetic strategies are crucial for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

One of the most compelling aspects of 1-(methoxymethyl)-1H-pyrazole-3-carboxylic acid is its role as an intermediate in the production of biologically active molecules. Researchers have leveraged its structural flexibility to develop novel compounds with enhanced pharmacological profiles. For example, modifications at the 5-position of the pyrazole ring have led to derivatives with improved binding affinity to therapeutic targets. Such structural optimizations are critical in drug discovery pipelines, where small changes can significantly impact efficacy and safety.

The compound's potential extends beyond traditional pharmaceutical applications. It has been explored as a key intermediate in agrochemical formulations, where pyrazole derivatives exhibit herbicidal and fungicidal properties. This dual utility underscores the importance of versatile building blocks like 1-(methoxymethyl)-1H-pyrazole-3-carboxylic acid in addressing multiple challenges across different sectors.

Recent advancements in computational chemistry have further accelerated the development of new pyrazole-based drugs. Molecular modeling techniques allow researchers to predict the binding modes of 1-(methoxymethyl)-1H-pyrazole-3-carboxylic acid derivatives with target proteins, facilitating rational drug design. This integration of experimental and computational approaches has significantly reduced the time and cost associated with bringing new drugs to market.

The safety profile of 1-(methoxymethyl)-1H-pyrazole-3-carboxylic acid is another critical consideration in its application. While preclinical studies suggest that pyrazole derivatives are generally well-tolerated, comprehensive toxicological assessments are essential before clinical translation. These studies evaluate potential side effects, metabolic pathways, and interactions with other drugs, ensuring that therapeutic benefits outweigh risks.

In conclusion,1-(methoxymethyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1001500-66-8) represents a promising compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new therapeutic possibilities, this compound is poised to play a significant role in addressing some of today's most pressing medical challenges.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.